(3aS,6S,7aR)-3,4,5,6,7,7a-hexahydro-2H-1-benzofuran-3a,6-diol

• IUPAC Name: (3aS,6S,7aR)-3,4,5,6,7,7a-hexahydro-2H-1-benzofuran-3a,6-diol
• InChI: InChI=1S/C8H14O3/c9-6-1-2-8(10)3-4-11-7(8)5-6/h6-7,9-10H,1-5H2/t6-,7+,8-/m0/s1
• InChI Key: BMCMOTVWVYIGFM-RNJXMRFFSA-N
• Canonical SMILES: C1CC2(CCOC2CC1O)O
• Isomeric SMILES: C1C[C@@]2(CCO[C@@H]2C[C@H]1O)O
• Molecular Formula: C8H14O3
• Molecular Weight: 158.19 g/mol

Description

(3aS,6S,7aR)-3,4,5,6,7,7a-hexahydro-2H-1-benzofuran-3a,6-diol, also known as 2H-1-benzofuran-3a,6-diol, is a naturally occurring compound found in plants, fungi, and bacteria. It is a structural isomer of the classical benzofuran, a polycyclic aromatic hydrocarbon. 2H-1-benzofuran-3a,6-diol has been studied extensively in recent years due to its potential applications in a variety of fields, including medicine, agriculture, and biotechnology.

Scientific Research Applications

• Synthetic Applications : This compound and its derivatives have been used as intermediates in the synthesis of other chemicals. For example, a study by Gosselin, Perrotin, and Mille (2001) detailed a four-step synthesis of a related compound, used as an intermediate in synthesizing γ-irone, a fragrance ingredient (Gosselin, Perrotin, & Mille, 2001).

• Pharmacological Investigations : Some derivatives of this compound have demonstrated pharmacological potential. Takeuchi et al. (1984) synthesized hexahydro-4-hydroxy-1-benzofuran-2-ones and found that certain compounds displayed anti-histaminic activity (Takeuchi, Kasama, Ikeda, Shimizu, Hatakeyama, Aida, Kaneko, & Tobinaga, 1984).

• Antimicrobial Activities : The synthesis of benzofuran derivatives has led to the discovery of compounds with antimicrobial properties. Kumar et al. (2007) described the synthesis of benzofuran derivatives with significant antimicrobial activities (Kumar, Prakash, Kumaraswamy, Nandeshwarappa, Sherigara, & Mahadevan, 2007).

• Cytotoxic Evaluation : In the field of cancer research, El-Deen, Anwar, and Hasabelnaby (2016) synthesized new benzofuran derivatives and evaluated their cytotoxic effects against human hepatocellular carcinoma cell lines, revealing promising inhibitory effects (El-Deen, Anwar, & Hasabelnaby, 2016).

• Synthesis in Natural Product Chemistry : Benzofuran derivatives have been synthesized for application in natural product chemistry. A study by Cruz and Tamariz (2005) focused on synthesizing such compounds for use in natural products of the genus Calea (Cruz & Tamariz, 2005).

• Electrochemical Studies : Moghaddam et al. (2006) conducted an electrochemical study on a related compound, exploring its potential in electrochemical synthesis (Moghaddam, Kobarfard, Davarani, Nematollahi, Shamsipur, & Fakhari, 2006).